Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing
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Compound Focus: PEG-3 oleamide

CAS No.: 26027-37-2

Cat. No.: S951569

Introduction to PEG-3 Oleamide

PEG-3 Oleamide, also known as Amide OMV-3, is a non-ionic surfactant synthesized from oleic acid and
polyethylene glycol (PEG) [1] [2]. It is widely used in industrial and cosmetic formulations for its
emulsifying, stabilizing, and cleansing properties [1] [2]. The molecule features a fatty acid amide "tail"
(oleamide) that provides an affinity for oils, and a short, hydrophilic PEG "head" that is water-soluble,

making it effective at stabilizing mixtures of oil and water [2].

General Synthesis and Manufacturing Overview

The production of PEG-3 Oleamide is a two-step process that involves first forming the oleamide backbone

and then reacting it with ethylene oxide.
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e Step 1: Formation of Oleamide: The process begins with oleic acid, a fatty acid commonly derived
from vegetable oils like olive or sunflower oil [2]. It undergoes a condensation reaction with
ethanolamine to form oleamide [2].

¢ Step 2: Ethoxylation: The oleamide is then treated with ethylene oxide in a controlled reaction to
add an average of three ethylene oxide units, forming a short PEG chain [1] [2]. This step requires
careful purification to ensure the final product's quality and properties [1].

Functions and Applications

PEG-3 Oleamide's structure grants it multiple functional roles across different industries. The table below

summarizes its primary functions and applications.

Function Mechanism Primary Applications

Emulsifier [1] Stabilizes oil-water mixtures, creating a Creams, lotions, industrial
homogeneous consistency and improving  coatings [1].
shelf life [1] [2].
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Function

Surfactant/Cleansing
Agent [2]

Thickener [1]

Mechanism

Loosens dirt, sweat, and excess oil from
skin and hair, allowing them to be rinsed
away with water [2].

Increases the viscosity of liquid
formulations [1].

Characterization and Quality Control

Primary Applications

Facial cleansers, body
washes, shampoos, makeup
removers [2].

Lotions, creams, lubricants

[1].

While specific analytical data for PEG-3 Oleamide is limited in the search results, the table below outlines

standard parameters and methods relevant for characterizing such compounds.

Parameter Specification | Method Notes

CAS Number 26027-37-2 [3] [1] Unique chemical identifier.

INCI Name PEG-3 Oleamide [1] International Nomenclature of Cosmetic
Ingredient.

Molecular Formula

Average Mass

Structural
Confirmation

Purity Assessment

Experimental Considerations for R&D

C24H47NOa4 [3] -

413.643 Da [3] -

NMR Spectroscopy, Mass Standard techniques for verifying
Spectrometry chemical structure.

HPLC (High-Performance Liquid To determine levels of the main product
Chromatography) and any impurities.

For researchers working with PEG-3 Oleamide, several practical aspects should be considered:
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e Low Comedogenic Potential: It has a low tendency to clog pores (comedogenic rating of 1/5),
making it suitable for facial cleansers and products for acne-prone skin [2].

e Toxicity and Sensitization: It is generally well-tolerated and considered low-risk, especially in rinse-
off products. However, as with any surfactant, it may cause mild irritation if left on compromised skin
for extended periods [2].

¢ Industrial Handling: It is typically available in various packaging formats, including IBCs, drums, and
cans for industrial use [1].

Conclusion and Research Outlook

PEG-3 Oleamide is a versatile and effective ingredient with well-established emulsifying and cleansing
properties for cosmetic and technical applications [1] [2]. Its synthesis follows a clear two-step industrial

process, though detailed laboratory-scale reaction parameters are not publicly listed.

Future research could focus on optimizing the ethoxylation process for higher purity or yield, exploring
novel applications in drug delivery systems, or further investigating its compatibility and synergistic effects

with other modern excipients.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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